Cas no 875570-77-7 (4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole)
875570-77-7 structure
Product Name:4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
CAS No:875570-77-7
MF:C8H14N2O2
MW:170.208961963654
CID:1120177
Update Time:2024-03-05
4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
- 1H-Pyrazole, 4-(ethoxymethyl)-3-methoxy-1-methyl-
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- Inchi: 1S/C8H14N2O2/c1-4-12-6-7-5-10(2)9-8(7)11-3/h5H,4,6H2,1-3H3
- InChI Key: GBZHOEBNGQJWMY-UHFFFAOYSA-N
- SMILES: N1(C)C=C(COCC)C(OC)=N1
Computed Properties
- Exact Mass: 170.106
- Monoisotopic Mass: 170.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3A^2
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 240.0±25.0 °C(Predicted)
- pka: 1.36±0.10(Predicted)
4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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